Cas no 2138225-41-7 (3-Bromo-2-fluorobenzene-1-sulfonyl fluoride)

• Product Name: 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride
• CAS No: 2138225-41-7
• MF: C₆H₃BrF₂O₂S
• MW: 257.052626848221
• CID: 5874836
• PubChem ID: 165839601
• Update Time: 2025-06-25

3-Bromo-2-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728154
• 3-bromo-2-fluorobenzene-1-sulfonyl fluoride
• 2138225-41-7
• 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3BrF2O2S/c7-4-2-1-3-5(6(4)8)12(9,10)11/h1-3H
• InChI Key： STEVTJBWVGWCTA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)S(=O)(=O)F

Computed Properties

• Exact Mass: 255.90052g/mol
• Monoisotopic Mass: 255.90052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride

3-Bromo-2-fluorobenzene-1-sulfonyl fluoride (CAS No. 2138225-41-7): A Versatile Intermediate in Medicinal Chemistry

3-Bromo-2-fluorobenzene-1-sulfonyl fluoride represents a critical building block in the development of novel pharmaceutical compounds, particularly within the field of medicinal chemistry. This compound, characterized by its unique combination of bromine, fluorine, and sulfonyl fluoride functional groups, has garnered significant attention for its potential applications in drug discovery and synthetic chemistry. The CAS No. 2138225-41-7 serves as a key identifier for this molecule, enabling precise communication in scientific research and industrial settings.

Recent studies in organic synthesis have highlighted the utility of 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride as a versatile intermediate for the preparation of bioactive molecules. For instance, its sulfonyl fluoride functionality is particularly valuable in the construction of aromatic sulfonamides, which are known to exhibit diverse pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of halogen atoms, such as bromine and fluorine, further enhances the molecule's reactivity, enabling its incorporation into complex molecular frameworks through various chemical transformations.

Advances in computational chemistry have also contributed to the understanding of 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride's reactivity. Quantum mechanical calculations suggest that the molecule's electronic distribution facilitates its participation in electrophilic substitution reactions, making it a preferred candidate for the synthesis of fluorinated aromatic compounds. These compounds are increasingly being explored for their improved metabolic stability and enhanced biological activity compared to their non-fluorinated counterparts.

One of the most promising applications of 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride lies in its role as a precursor for fluorinated sulfonamide derivatives. These derivatives have shown potential in the development of targeted therapies, particularly in oncology and neurology. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated sulfonamides derived from this compound exhibit potent antitumor activity against multidrug-resistant cancer cell lines. The unique combination of fluorine and sulfonyl fluoride groups appears to enhance the molecule's ability to interact with specific biological targets, such as protein kinases and ion channels.

Furthermore, the synthetic versatility of 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride has been exploited in the creation of fluorinated heterocyclic compounds. These compounds are of particular interest in the design of small-molecule inhibitors for enzyme targets involved in inflammatory and autoimmune diseases. A 2024 review in ACS Medicinal Chemistry Letters highlighted the role of fluorinated sulfonamide scaffolds in the development of COX-2 inhibitors, which are used to manage chronic inflammatory conditions.

From a synthetic perspective, the preparation of 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride involves a series of well-established organic reactions, including electrophilic aromatic substitution and sulfur fluoridation processes. The bromine atom at the 3-position and the fluorine at the 2-position create a unique electronic environment that can be further modified through radical chemistry or metal-catalyzed coupling reactions. These modifications allow for the tailoring of the molecule to meet specific therapeutic requirements.

Recent advancements in green chemistry have also influenced the synthesis of 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride. Researchers are increasingly focusing on atom-efficient protocols and solvent-free conditions to minimize environmental impact. For example, a 2023 study in Green Chemistry described a microwave-assisted synthesis method that significantly reduced reaction times and energy consumption while maintaining high yields of the target compound.

The pharmacological potential of 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride is further supported by its ability to serve as a building block for fluorinated ligands in drug discovery. These ligands are often used in high-throughput screening campaigns to identify novel therapeutic targets. The presence of fluorine atoms in the molecular structure can enhance the lipophilicity and metabolic stability of the final drug candidate, making it more effective in vivo.

Despite its promising applications, the use of 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride is not without challenges. The reactivity of the sulfonyl fluoride group requires careful control to prevent unwanted side reactions during synthesis. Additionally, the toxicological profile of the compound must be thoroughly evaluated to ensure its safety in pharmaceutical applications. Ongoing research aims to address these challenges through the development of protecting group strategies and selective functionalization methods.

In conclusion, 3-Bromo-2-fluorobenzene-1-sulfonyl fluoride (CAS No. 2138225-41-7) represents a pivotal molecule in modern medicinal chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for the development of novel therapeutics. As research in this area continues to evolve, the compound is expected to play an increasingly important role in the discovery of targeted therapies for a wide range of diseases.